3-(3-methylbutyl)-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-N-(2-methylpropyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 3-(3-methylbutyl)-2-[2-(4-methylphenyl)-2-oxoethyl]sulfanyl-N-(2-methylpropyl)-4-oxoquinazoline-7-carboxamide
• InChI: InChI=1S/C27H33N3O3S/c1-17(2)12-13-30-26(33)22-11-10-21(25(32)28-15-18(3)4)14-23(22)29-27(30)34-16-24(31)20-8-6-19(5)7-9-20/h6-11,14,17-18H,12-13,15-16H2,1-5H3,(H,28,32)
• InChI Key: YWVBVQFBLWMXNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CSC2=NC3=C(C=CC(=C3)C(=O)NCC(C)C)C(=O)N2CCC(C)C
• Molecular Formula: C27H33N3O3S
• Molecular Weight: 479.6 g/mol
• CAS No.: 1113136-07-4

Description

This compound is a quinazoline derivative characterized by a 3,4-dihydroquinazolin-4-one core. Key structural features include:

• Position 3: A branched 3-methylbutyl group (isoamyl), contributing to lipophilicity and steric bulk.
• Position 7: A carboxamide group (-CONH-) with a 2-methylpropyl (isobutyl) substituent, enhancing solubility and hydrogen-bonding capacity.
• Position 4: A ketone group, critical for planarity and electronic resonance within the heterocyclic ring.

This structure suggests applications in medicinal chemistry, particularly as a kinase inhibitor or protease modulator, given the quinazoline scaffold’s prevalence in such roles .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Quinazoline derivatives are widely studied for their bioactivity. Below is a detailed comparison with analogous compounds:

Substituent Variations at Position 3

• Target Compound : 3-methylbutyl (C5H11) provides moderate hydrophobicity (logP ~3.2 estimated).
• Analog from : 3-(2-methoxyethyl) group introduces polarity via the ether oxygen, reducing logP (~2.8) and increasing water solubility .
• Impact : The methoxyethyl group in the analog may improve pharmacokinetics (e.g., oral bioavailability) compared to the target’s isoamyl chain, but with reduced membrane permeability.

Sulfanyl-Linked Moieties at Position 2

• Target Compound : 2-(4-methylphenyl)-2-oxoethyl group combines electron-donating methyl substitution with a ketone, favoring electrophilic reactivity (e.g., Michael addition) .
• Impact : Chlorine substituents (as in ) may increase binding affinity to hydrophobic enzyme pockets, whereas methyl groups (target) prioritize metabolic flexibility.

Carboxamide Substituents at Position 7

• Analog from : N-(4-sulfamoylphenyl) acetamide replaces the alkyl chain with a sulfonamide, drastically increasing polarity (logP ~1.5) and introducing sulfonamide’s classic protease inhibition properties .
• Impact : Sulfamoyl groups enhance target specificity (e.g., carbonic anhydrase inhibition) but may reduce blood-brain barrier penetration compared to the target’s isobutyl group.

Structural and Functional Analysis Table

Compound ID	Position 3 Substituent	Position 2 Substituent	Position 7 Substituent	Key Properties (Estimated)
Target Compound	3-methylbutyl	2-(4-methylphenyl)-2-oxoethyl	N-(2-methylpropyl)	logP: 3.2; Moderate bioavailability
Compound	2-methoxyethyl	2-(4-methoxyphenyl)-2-oxoethyl	N-(3-methylbutyl)	logP: 2.8; Higher aqueous solubility
Compound	N/A*	2-(4-chlorophenyl)-2-oxoethyl	N-(2,4,6-trimethylphenyl)	logP: 4.1; Enhanced enzyme affinity
Compound	N/A*	2-(4-chlorophenyl)-4-oxoquinazoline	N-(4-sulfamoylphenyl)	logP: 1.5; High polarity, low BBB penetration

Research Findings and Implications

• Electronic Effects : The 4-methylphenyl group (target) donates electrons via methyl, stabilizing resonance structures in the quinazoline core, whereas chloro or methoxy substituents (analogs) alter electron density, affecting redox stability and intermolecular interactions .
• Bioactivity Prediction : Using the "read-across" approach (), the target compound’s methyl groups suggest intermediate metabolic stability compared to chlorinated analogs, which may exhibit prolonged half-lives due to slower CYP450 oxidation .
• Structural Similarity Metrics : Algorithms () quantify ~75% similarity between the target and ’s compound, primarily differing in Position 3 and 2 substituents. This divergence correlates with altered ADME profiles .